Cas no 1379797-42-8 (Tert-butyl {(1R,2S,5S)-6,6-dimethyl-2-(2-oxoethyl)bicyclo[3.1.1]hept-2-yl}carbamate)
1379797-42-8 structure
Product Name:Tert-butyl {(1R,2S,5S)-6,6-dimethyl-2-(2-oxoethyl)bicyclo[3.1.1]hept-2-yl}carbamate
CAS No:1379797-42-8
MF:C16H27NO3
MW:281.390485048294
MDL:MFCD23097099
CID:4697907
Update Time:2023-08-15
Tert-butyl {(1R,2S,5S)-6,6-dimethyl-2-(2-oxoethyl)bicyclo[3.1.1]hept-2-yl}carbamate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl N-[(1R,2S,5S)-6,6-dimethyl-2-(2-oxoethyl)bicyclo[3.1.1]heptan-2-yl]carbamate
- N-Boc-[1(R),2(R),5(S)-2-amino-6,6-dimethylbicyclo-[3.1.1]hept-2-yl]ethanal
- tert-butyl {(1R,2S,5S)-6,6-dimethyl-2-(2-oxoethyl)bicyclo[3.1.1]hept-2-yl}carbamate
- Tert-butyl {(1R,2S,5S)-6,6-dimethyl-2-(2-oxoethyl)bicyclo[3.1.1]hept-2-yl}carbamate
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- MDL: MFCD23097099
- Inchi: 1S/C16H27NO3/c1-14(2,3)20-13(19)17-16(8-9-18)7-6-11-10-12(16)15(11,4)5/h9,11-12H,6-8,10H2,1-5H3,(H,17,19)/t11-,12+,16-/m0/s1
- InChI Key: KXCBNLCSEZKOKY-OZVIIMIRSA-N
- SMILES: O(C(C)(C)C)C(N[C@]1(CC=O)CC[C@H]2C[C@@H]1C2(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 410
- Topological Polar Surface Area: 55.4
Tert-butyl {(1R,2S,5S)-6,6-dimethyl-2-(2-oxoethyl)bicyclo[3.1.1]hept-2-yl}carbamate Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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